Cas no 896075-73-3 (10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione)

• Product Name: 10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione
• CAS No: 896075-73-3
• MF: C₂₄H₂₅N₃O₅
• MW: 435.472406148911
• CID: 5440067
• Update Time: 2025-10-29

10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)pyrimido[4,5-b]quinoline-4,5-dione
• 10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione

• Inchi： 1S/C24H25N3O5/c1-6-11-27-22(14-12-17(30-3)21(32-5)18(13-14)31-4)25-23-19(24(27)29)20(28)15-9-7-8-10-16(15)26(23)2/h7-10,12-13H,6,11H2,1-5H3
• InChI Key： CHRKBUZXWDDVIR-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(=O)C2C(=O)N(CCC)C(C3=CC(OC)=C(OC)C(OC)=C3)=NC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione

Comprehensive Overview of 10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione (CAS No. 896075-73-3)

The compound 10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione (CAS No. 896075-73-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidoquinoline core substituted with methyl, propyl, and trimethoxyphenyl groups, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents due to its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's CAS No. 896075-73-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its trimethoxyphenyl moiety, in particular, is associated with bioactive properties, often linked to antioxidant and anti-inflammatory effects, which align with current trends in natural product-inspired drug development.

The synthesis of 10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione involves multi-step organic reactions, including cyclization and functional group modifications. Its pyrimidoquinoline backbone is structurally analogous to several FDA-approved drugs, making it a valuable template for structure-activity relationship (SAR) studies. Researchers are exploring its potential in targeting kinase enzymes and G-protein-coupled receptors (GPCRs), which are hot topics in precision medicine and oncology research.

From an industrial perspective, the compound's CAS No. 896075-73-3 is often referenced in high-throughput screening (HTS) libraries. Its compatibility with combinatorial chemistry techniques allows for rapid derivatization, a feature highly sought after in pharmaceutical lead optimization. Additionally, its 3,4,5-trimethoxyphenyl group is a common pharmacophore in microtubule-targeting agents, a class of compounds under investigation for neurodegenerative diseases and cancer therapy.

Environmental and green chemistry considerations are also shaping the discourse around 10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione. Innovations in solvent-free synthesis and catalytic methods are being applied to its production, addressing sustainability concerns. This aligns with the growing emphasis on eco-friendly chemical processes in the pharmaceutical industry, a topic frequently queried in scientific search engines.

In summary, 10-methyl-3-propyl-2-(3,4,5-trimethoxyphenyl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione (CAS No. 896075-73-3) represents a versatile and scientifically intriguing compound. Its applications span drug discovery, material science, and biochemical research, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern healthcare and sustainable chemistry.